2',5'-dideoxyribonucleosides
2',5'-Dideoxyribonucleosides are nucleotide analogs that have been modified by the removal of both hydroxyl groups at the 2' and 5' positions of the ribose sugar. This modification renders them potent inhibitors of DNA replication, particularly in viral infections such as HIV-1. These compounds interfere with the activity of reverse transcriptase enzymes used by retroviruses to integrate their genetic material into host cells. As a result, they play critical roles in antiretroviral therapy and are valuable tools for studying the mechanisms of viral replication and resistance. In addition to their therapeutic potential, 2',5'-dideoxyribonucleosides also serve as important research reagents in molecular biology laboratories due to their unique chemical properties and biological effects on DNA synthesis and repair processes.
| Structure | Chemical Name | CAS | MF |
|---|---|---|---|
![]() |
Uridine, 5'-azido-2',5'-dideoxy-5-fluoro- | 56512-25-5 | C9H10FN5O4 |
![]() |
Uridine,5'-bromo-5-(2-bromoethyl)-2',5'-dideoxy- (9CI) | 97975-03-6 | C11H14Br2N2O4 |
![]() |
2,4(1H,3H)-Pyrimidinedione,1-(2,5-dideoxy-2-fluoro-b-D-arabinofuranosyl)-5-iodo- | 105281-09-2 | C9H10FIN2O4 |
![]() |
5'-amino-2',5'-dideoxy-5-ethyluridine | 90760-95-5 | C11H17N3O4 |
![]() |
Lumicitabine | 1445385-02-3 | C18H25ClFN3O6 |
![]() |
Adenosine, 2'-deoxy-4'-C-methyl- | 152540-77-7 | C11H15N5O3 |
![]() |
5'-Amino-5'-deoxythymidine | 25152-20-9 | C10H15N3O4 |
![]() |
5'-Deoxy-5'-iodothymidine | 25953-14-4 | C10H13IN2O4 |
![]() |
2',5'-Dideoxyuridine | 35959-50-3 | C9H12N2O4 |
![]() |
5’-Azido-(5’-deoxy)thymidine | 19316-85-9 | C10H13N5O4 |
Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Recommended suppliers
-
PRIBOLAB PTE.LTDFactory Trade Brand reagentsCompany nature: Private enterprises
-
Jiangxi Boyang Pharmaceutical Chemical Co., LtdFactory Trade Brand reagentsCompany nature: Private enterprises
-
Zouping Mingyuan Import and Export Trading Co., LtdFactory Trade Brand reagentsCompany nature: Private enterprises
-
SunaTech Inc.Factory Trade Brand reagentsCompany nature: Private enterprises
-
Suzhou Senfeida Chemical Co., LtdFactory Trade Brand reagentsCompany nature: Private enterprises
Recommended products









